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Compound of Interest

Compound Name:
N-(3-Amino-4-

chlorophenyl)hexanamide

CAS No.: 946769-52-4

Cat. No.: B3173039

Get Quote

An In-Depth Technical Guide to the Safe Handling of N-(3-Amino-4-
chlorophenyl)hexanamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is a technical guide intended for informational purposes for laboratory personnel

trained in handling hazardous chemicals. A specific Safety Data Sheet (SDS) for N-(3-Amino-
4-chlorophenyl)hexanamide is not publicly available. The information herein is synthesized

from data on structurally similar compounds and should be used as a precautionary guide. All

laboratory work should be conducted under the supervision of a qualified individual and in

accordance with all applicable safety regulations.
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N-(3-Amino-4-chlorophenyl)hexanamide is a chemical compound with the molecular formula

C12H17ClN2O and a molecular weight of 240.73.[1] While specific applications are not widely

documented, its structure suggests potential use as an intermediate in the synthesis of more

complex molecules in the fields of medicinal chemistry and materials science. Given its

classification as a research chemical, a thorough understanding of its potential hazards is

crucial for safe handling and use in a laboratory setting.[1]

Hazard Identification and Risk Assessment
Based on the hazard profiles of structurally related compounds such as 3-Amino-4-

chlorobenzotrifluoride and N-(3-Amino-4-chlorophenyl)acetamide, N-(3-Amino-4-
chlorophenyl)hexanamide should be handled as a potentially hazardous substance. The

primary hazards are anticipated to be:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2][3]

Skin Corrosion/Irritation: Causes skin irritation.[4][5]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[4][5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4][5]

Aquatic Toxicity: Potentially harmful or toxic to aquatic life with long-lasting effects.[2]

Logical Flow of Hazard Identification and Risk
Assessment
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Caption: Logical workflow for assessing the risks of a compound with limited direct safety data.
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First-Aid Measures
Immediate medical attention is recommended in case of exposure.

Exposure Route First-Aid Protocol

Inhalation

Remove the individual to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[6][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[3][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][6]

Emergency Response Protocol
Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes, including

carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[8]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[3]
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Accidental Release Measures
Evacuate Personnel: Isolate the hazard area and deny entry to unnecessary and

unprotected personnel.

Ensure Adequate Ventilation:

Personal Precautions: Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat. For larger spills or in enclosed

spaces, a respirator may be necessary.[9]

Containment and Clean-up:

For solid spills, carefully sweep or scoop up the material and place it into a suitable,

labeled container for disposal. Avoid generating dust.[8]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place

in a sealed container for disposal.[8]

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[10]
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Caption: Step-by-step workflow for responding to an accidental chemical release.
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Aspect Recommendation

Engineering Controls

Work in a well-ventilated area, preferably in a

chemical fume hood. Ensure eyewash stations

and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE)

- Eye/Face Protection: Wear chemical safety

goggles or a face shield.[8] - Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat.[8] - Respiratory

Protection: If dust or aerosols are generated,

use a NIOSH-approved respirator.

Hygiene Practices

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory. Remove

contaminated clothing and wash it before reuse.

[9]

Storage Conditions

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[3] Keep away from

incompatible materials such as strong oxidizing

agents and strong acids.[8]

Exposure Controls and Personal Protection
Hierarchy of Controls
The implementation of control measures should follow the hierarchy of controls to ensure the

highest level of protection.
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Caption: The hierarchy of controls for mitigating chemical exposure in the laboratory.

Physical and Chemical Properties
While specific data for N-(3-Amino-4-chlorophenyl)hexanamide is not available, the following

are general properties that can be anticipated based on its structure and related compounds:
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Property Anticipated Value

Appearance White to off-white solid.[5]

Odor
No data available; likely odorless or with a faint

characteristic odor.[5]

Solubility
Likely has low water solubility and is soluble in

organic solvents.[11]

Molecular Formula C12H17ClN2O[1]

Molecular Weight 240.73 g/mol [1]

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Expected to be stable under normal laboratory conditions.[8]

Conditions to Avoid: Avoid exposure to heat, light, and moisture.[8]

Incompatible Materials: Strong oxidizing agents and strong acids.[8]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen chloride.[8][11]

Toxicological Information
No specific toxicological studies have been conducted on N-(3-Amino-4-
chlorophenyl)hexanamide. The following information is inferred from structurally similar

compounds:

Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[2][3]

Skin Corrosion/Irritation: Causes skin irritation.[4][5]

Serious Eye Damage/Irritation: Causes serious eye irritation.[4][5]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[10]
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Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available. It has not been evaluated by IARC, NTP, or OSHA.[11]

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4][5]

Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

Ecological Information
Toxicity to Aquatic Life: Based on related compounds, it may be harmful or toxic to aquatic

organisms, with the potential for long-lasting effects.[2]

Persistence and Degradability: No data available.

Bioaccumulative Potential: No data available.

Mobility in Soil: No data available.

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations. It is recommended to use a licensed professional waste disposal service.

Do not allow the material to enter the environment.[6][7]

Transport Information
Transport regulations (DOT, IATA, IMDG) for this specific compound are not available. It should

be transported in accordance with regulations for research chemicals with potential hazards as

outlined in this guide.

Regulatory Information
This compound is intended for research and development purposes only.[1] It is the

responsibility of the user to ensure compliance with all relevant regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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